7-Bromo-6-fluoro-imidazo[1,2-a]pyridine-2-carboxylic acid

• IUPAC Name: 7-bromo-6-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid
• InChI: InChI=1S/C8H4BrFN2O2/c9-4-1-7-11-6(8(13)14)3-12(7)2-5(4)10/h1-3H,(H,13,14)
• InChI Key: OBIHKORUWXZCLE-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CN2C1=NC(=C2)C(=O)O)F)Br
• Molecular Formula: C8H4BrFN2O2
• Molecular Weight: 259.03 g/mol

Description

Imidazo[1,2-a]pyridines are important fused bicyclic 5–6 heterocycles recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry. This moiety is also useful in material science because of its structural character.

Synthesis Analysis

Imidazo[1,2-a]pyridines are synthesized from easily available chemicals employing different strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions. Most of the synthetic strategies for the construction of imidazo[1,2-a]pyridines are based on the condensation of 2-aminopyridine with various substrates.

Molecular Structure Analysis

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

The direct functionalization of this valuable scaffold has been considered as one of the most efficient strategies for the construction of imidazo [1,2- a ]pyridine derivatives. Recent advances in radical reactions for the direct functionalization of imidazo [1,2- a ]pyridines through transition metal catalysis, metal-free oxidation, and photocatalysis strategies have been reported.

Scientific Research Applications

Basic Information

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Antituberculosis Agent

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Drug Discovery Research

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Radical Reactions

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Future Directions

The future directions for “7-Bromo-6-fluoro-imidazo[1,2-a]pyridine-2-carboxylic acid” could involve further exploration of its potential applications in medicinal chemistry and material science, given the wide range of applications of imidazo[1,2-a]pyridines. Additionally, the development of eco-friendly synthetic strategies for this compound could be a focus area.